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Introduction
Calcium hydride (CaH₂), historically marketed under the trade name "Hydrolith," is an

inorganic compound that served pivotal roles in various scientific and industrial applications

throughout the 20th century.[1][2] As a saline hydride, this greyish-white powder (white when

pure) is characterized by its salt-like structure and vigorous, exothermic reaction with water to

produce high-purity hydrogen gas and calcium hydroxide.[2][3][4][5] This reactivity established

its prominence in three primary historical applications: as a portable source of hydrogen, a

specialized desiccant for organic solvents, and a potent reducing agent in metallurgy. This

guide provides a detailed technical examination of these historical uses, presenting available

quantitative data, experimental protocols, and process workflows.

Physico-Chemical Properties of Calcium Hydride
A foundational understanding of Hydrolith's properties is essential to appreciate its historical

applications.
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Property Value

Chemical Formula CaH₂

Molar Mass 42.09 g/mol

Appearance Grey or white solid powder

Density 1.70 g/cm³[5]

Melting Point 816 °C (in a hydrogen atmosphere)

Decomposition Temperature ~600 °C

Solubility
Insoluble in all non-reactive solvents; reacts

vigorously with water and alcohols.[5][6]

Preparation
Direct combination of calcium and hydrogen at

300-400 °C.[3][6]

Historical Application 1: Portable Hydrogen
Generation
The ability of calcium hydride to react readily with water to produce hydrogen gas made it an

invaluable portable source of hydrogen, especially in the 1940s for military and meteorological

purposes.[3]

The fundamental reaction for hydrogen generation is:

CaH₂(s) + 2H₂O(l) → Ca(OH)₂(aq) + 2H₂(g)[4]

This reaction was utilized in various contexts:

Military Applications: In emergencies, it served as a portable method for filling airships.[3] Its

high cost, however, often limited its use to critical situations.[3]

Weather Balloons: For decades, Hydrolith was a safe and convenient means to inflate

weather balloons with hydrogen.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sciencemadness.org/smwiki/index.php/Calcium_hydride
https://www.sciencemadness.org/smwiki/index.php/Calcium_hydride
https://www.vedantu.com/jee-main/hydrolith-a-source-of-hydrogen-is-a-nah-b-cah2-c-chemistry-question-answer
https://en.wikipedia.org/wiki/Calcium_hydride
https://www.vedantu.com/jee-main/hydrolith-a-source-of-hydrogen-is-a-nah-b-cah2-c-chemistry-question-answer
https://www.benchchem.com/product/b1178222?utm_src=pdf-body
https://en.wikipedia.org/wiki/Calcium_hydride
https://www.quora.com/What-is-a-hydrolith
https://en.wikipedia.org/wiki/Calcium_hydride
https://en.wikipedia.org/wiki/Calcium_hydride
https://en.wikipedia.org/wiki/Calcium_hydride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Laboratory Use: It has been regularly used in laboratories for producing small quantities of

high-purity hydrogen for experiments.[3]

Quantitative Data: Hydrogen Generation
While precise historical records on reaction rates are scarce, modern studies provide insights

into the efficiency of hydrogen generation from calcium hydride.

Parameter Value/Observation

Theoretical Hydrogen Yield 9.58 wt % (from CaH₂ without water)

Reaction Control
The reaction with water is vigorous and can be

difficult to control.[7]

Modern Composite Yield
An Al-10 mol% CaH₂ mixture (milled for 15h)

achieved a 97.8% hydrogen generation yield.[8]

Modern Composite Rate

The same Al-10 mol% CaH₂ mixture reached a

maximum generation rate of 2074.3 mL min⁻¹

g⁻¹.[9][8]

Experimental Protocol: Laboratory-Scale Hydrogen
Generation
The following protocol outlines a general procedure for generating hydrogen gas in a laboratory

setting using calcium hydride.

Materials:

Calcium hydride (CaH₂) powder

A gas generation flask (e.g., a two-necked round-bottom flask)

A dropping funnel

A gas outlet tube connected to a collection apparatus (e.g., a gas syringe or pneumatic

trough)
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Deionized water

Inert atmosphere setup (optional, for high-purity applications)

Procedure:

Place a weighed amount of calcium hydride powder into the gas generation flask. For

precise applications, this should be done under an inert atmosphere (e.g., nitrogen or argon)

to prevent premature reaction with atmospheric moisture.

Assemble the apparatus, ensuring the dropping funnel is securely fitted to one neck of the

flask and the gas outlet tube to the other.

Fill the dropping funnel with deionized water.

Slowly add the water from the dropping funnel to the calcium hydride in the flask. The

reaction will commence immediately, producing hydrogen gas. The rate of gas evolution can

be controlled by adjusting the rate of water addition.

Collect the generated hydrogen gas via the outlet tube. The gaseous hydrogen and the solid

calcium hydroxide byproduct are easily separated.

Upon completion, any unreacted calcium hydride must be quenched safely. This can be

achieved by slowly adding a less reactive alcohol like isopropanol, followed by ethanol or

methanol, and finally, dropwise addition of water to ensure complete reaction.

Diagram: Hydrogen Generation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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